Cas no 1432681-75-8 (tert-butyl N-[6-(trifluoromethyl)piperidin-3-yl]carbamate)

Tert-butyl N-[6-(trifluoromethyl)piperidin-3-yl]carbamate is a specialized carbamate derivative featuring a trifluoromethyl-substituted piperidine scaffold. This compound is valuable in medicinal chemistry and pharmaceutical research due to its structural versatility, serving as a key intermediate in the synthesis of bioactive molecules. The tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, making it useful in drug discovery. Its well-defined reactivity and compatibility with standard synthetic protocols make it a practical choice for constructing complex heterocyclic frameworks.

tert-butyl N-[6-(trifluoromethyl)piperidin-3-yl]carbamate structure

1432681-75-8 structure

Product Name:tert-butyl N-[6-(trifluoromethyl)piperidin-3-yl]carbamate

CAS No:1432681-75-8

MF:C₁₁H₁₉F₃N₂O₂

MW:268.275973558426

CID:5141225

PubChem ID:71757563

Update Time:2026-03-03

tert-butyl N-[6-(trifluoromethyl)piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- (6-Trifluoromethyl-piperidin-3-yl)-carbamic acid tert-butyl ester
- tert-butyl N-[6-(trifluoromethyl)piperidin-3-yl]carbamate
- tert-Butyl (6-(trifluoromethyl)piperidin-3-yl)carbamate
- SCHEMBL24422927
- Carbamic acid, N-[6-(trifluoromethyl)-3-piperidinyl]-, 1,1-dimethylethyl ester
- EN300-120865
- DTXSID601137553
- F75219
- DB-432785
- 1432681-75-8
- CS-0224782
- AKOS020990933
- Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-7-4-5-8(15-6-7)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)
- InChI Key： QESICAZPHLAYLU-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC1CCC(C(F)(F)F)NC1

Computed Properties

Exact Mass: 268.13986234g/mol
Monoisotopic Mass: 268.13986234g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 50.4Å²

tert-butyl N-[6-(trifluoromethyl)piperidin-3-yl]carbamate Pricemore >>

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